5-Bromo-4-methoxythiophene-2-carboxylic acid
Overview
Description
5-Bromo-4-methoxythiophene-2-carboxylic acid is a chemical compound with the CAS Number: 1423027-99-9 . It has a molecular weight of 237.07 and its IUPAC name is 5-bromo-4-methoxy-2-thiophenecarboxylic acid . It is typically stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H5BrO3S/c1-10-3-2-4 (6 (8)9)11-5 (3)7/h2H,1H3, (H,8,9) . This code provides a specific representation of the molecule’s structure.Physical and Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 237.07 .Scientific Research Applications
Synthesis Pathways and Derivatives
5-Bromo-4-methoxythiophene-2-carboxylic acid plays a role in the synthesis of various compounds. For example, Rowold and MacDonald (1978) described the synthesis of esters of 5-bromo-5′-bromomethylpyrromethenes, which are derived from 5-acetoxymethylpyrrole-2-carboxylic acids, through a process involving bromination and subsequent conversion to methoxymethylpyrromethenes (Rowold & MacDonald, 1978). Similarly, the synthesis of 5,6-Dimethoxynaphthalene-2-carboxylic Acid involves the bromination of 2-naphthol, leading to the creation of compounds like 5-bromo-6- methoxynaphthalene-2-carboxylic acid, which exhibits antibacterial properties (Göksu & Uğuz, 2005).
Industrial Applications
5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a related compound, is key in the manufacture of SGLT2 inhibitors used in diabetes therapy. This compound is prepared from dimethyl terephthalate through a multi-step process, showcasing the industrial relevance of brominated carboxylic acids in pharmaceutical manufacturing (Zhang et al., 2022).
Synthesis of Polymeric and Heterocyclic Compounds
The compound is also significant in the preparation of functionalized polymers and heterocyclic compounds. For instance, the preparation of terthiophene-3′-carboxylic acid, a precursor for polyterthiophenes, involves bromothiophene derivatives, highlighting the utility of brominated thiophene compounds in polymer chemistry (Lee, Shim & Shin, 2002).
Regioselective Synthesis
Hirokawa, Horikawa, and Kato (2000) describe the regioselective synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, demonstrating the significance of brominated carboxylic acids in achieving specific structural goals in complex organic molecules (Hirokawa, Horikawa & Kato, 2000).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
IUPAC Name |
5-bromo-4-methoxythiophene-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrO3S/c1-10-3-2-4(6(8)9)11-5(3)7/h2H,1H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSZYFNWEXXZETP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(SC(=C1)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1423027-99-9 | |
Record name | 5-bromo-4-methoxythiophene-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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